Cas no 59886-91-8 (3-Azido-1,4-dideoxy-1,4-dihydro-1,4-dioxorifaMycin)

• Product Name: 3-Azido-1,4-dideoxy-1,4-dihydro-1,4-dioxorifaMycin
• CAS No: 59886-91-8
• MF: C₃₇H₄₄N₄O₁₂
• MW: 736.8
• CID: 1058667
• PubChem ID: 131637131
• Update Time: 2025-07-12

3-Azido-1,4-dideoxy-1,4-dihydro-1,4-dioxorifaMycin Chemical and Physical Properties

Names and Identifiers

• 3-Azido-1,4-dideoxy-1,4-dihydro-1,4-dioxorifamycin
• CID 131637131
• Phytonadione Impurity 45
• [(7S,11S,12R,13S,14R,15R,16R,17S,18S)-26-Azido-2,15,17-trihydroxy-11-methoxy-3,7,12,14,16,18,22-heptamethyl-6,23,27,29-tetraoxo-8,30-dioxa-24-azatetracyclo[23.3.1.14,7.05,28]triaconta-1(28),2,4,9,19,21,25-heptaen-13-yl] acetate
• 59886-91-8
• 2,7-(Epoxypentadeca[1,11,13]trienimino)naphtho[2,1-b]furan, rifamycin deriv.
• 3-Azido-1,4-dideoxy-1,4-dihydro-1,4-dioxorifaMycin

• Inchi： 1S/C37H44N4O12/c1-15-11-10-12-16(2)36(49)39-26-27(40-41-38)31(46)23-24(32(26)47)30(45)20(6)34-25(23)35(48)37(8,53-34)51-14-13-22(50-9)17(3)33(52-21(7)42)19(5)29(44)18(4)28(15)43/h10-15,17-19,22,28-29,33,43-45H,1-9H3,(H,39,49)/t15-,17+,18+,19+,22-,28-,29+,33+,37-/m0/s1
• InChI Key： JTEUQPYVBYBGPW-CSJPWJNWSA-N
• SMILES： O(C(C)=O)[C@@H]1[C@H](C)[C@H](C=CO[C@]2(C)C(C3C4C(C(=C(C(C=4C(=C(C)C=3O2)O)=O)NC(C(C)=CC=C[C@H](C)[C@@H]([C@@H](C)[C@H]([C@H]1C)O)O)=O)N=[N+]=[N-])=O)=O)OC

Computed Properties

• Exact Mass: 736.29557285g/mol
• Monoisotopic Mass: 736.29557285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 53
• Rotatable Bond Count: 4
• Complexity: 1670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 3
• Topological Polar Surface Area: 209
• XLogP3: 5.2

Experimental Properties

• Solubility: DCM, Ethyl Acetate, Methanol